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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the supercritical CO2 (SC-CO2)
extraction of essential oil from the roots of Saussurea costus. This document includes detailed
experimental protocols, quantitative data on extraction parameters and oil composition, and an
exploration of the bioactivities of the extracted oil, with a focus on its anticancer properties and
associated signaling pathways.

Introduction to Supercritical CO2 Extraction

Supercritical fluid extraction (SFE) is a sophisticated and environmentally friendly separation
technique that utilizes a supercritical fluid as the solvent.[1][2] A substance enters a
supercritical state when its temperature and pressure are elevated beyond its critical point,
causing the distinct liquid and gas phases to cease to exist.[3] In this state, the fluid possesses
properties of both a liquid (high density and solvating power) and a gas (low viscosity and high
diffusivity), making it an exceptionally efficient solvent for extracting bioactive compounds from
natural products.[3]

Carbon dioxide is the most commonly used solvent in SFE due to its moderate critical
temperature (31.1 °C) and pressure (73.8 bar), non-toxicity, non-flammability, and cost-
effectiveness.[2][4] The selectivity of SC-CO2 extraction can be finely tuned by modifying the
pressure and temperature, allowing for the targeted extraction of specific compounds.[1] For
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instance, volatile oils can be extracted at lower pressures, while lipids require higher pressures.

[1]

Supercritical CO2 Extraction of Saussurea costus
Oil

Saussurea costus, a perennial herb, is a well-known medicinal plant whose roots contain a
variety of bioactive compounds, including sesquiterpene lactones like costunolide and
dehydrocostus lactone.[5] These compounds are recognized for their therapeutic properties,
which include anti-inflammatory, antimicrobial, and anticancer activities.[6] SC-CO2 extraction

has been demonstrated to be an effective method for obtaining high-quality essential oil from S.
costus roots.

Quantitative Data Summary

The following tables summarize the quantitative data from a study on the SC-CO2 extraction of
S. costus oil at varying pressures. The study highlights that lower pressures (10 MPa) can
enhance the yield and quality of the extracted oil.[7][8][9]

Table 1: Influence of Pressure on the Chemical Composition of Saussurea costus Oil
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. Peak Area (%) at 10 Peak Area (%) at 20 Peak Area (%) at 48
Chemical Name

MPa MPa MPa
o-elemene 0.40 - -
Dihydro-a-ionone 0.64 - -
o-lonone 1.56 - -
Patchoulene 0.28 - -
o-Maaliene 0.17 - -
o-Guaiene 0.67 - -
(-)-a-Selinene 0.38 - -
(-)-Spathulenol 0.22 - -
Cedran-diol, 8S,13 0.22 - -
Elemol 0.25 - -
Eudesmol 0.44 - ;

y-gurjunenepoxide-(2)  0.24 - -

Iso-velleral 0.35 - -

Propanedioic acid 0.27 - -

Data sourced from Ahmed et al. (2022).[7][10] A noteworthy observation is the decrease in the
number of identified compounds as the extraction pressure increases.[7][10]

Table 2: Anticancer and Antioxidant Activity of Saussurea costus Oil Extracted at Different
Pressures
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Activity 10 MPa 20 MPa 48 MPa
Anticancer (IC50 in
Hg/mL)
HCT-116 (Colon

0.44 2.33 36.02
Cancer)
MCF-7 (Breast

0.46 6.59 59.5
Cancer)
HepG-2 (Liver

0.74 19.0 96.9
Cancer)
Antioxidant (IC50 in

14.4

Hg/mL)

Data sourced from Ahmed et al. (2022).[7][8][9] The oil extracted at 10 MPa demonstrated the

most potent anticancer and antioxidant activities.[7][8][9]

Experimental Protocols
Supercritical CO2 Extraction Protocol

This protocol is based on the methodology described by Ahmed et al. (2022).[7]

Objective: To extract essential oil from the roots of Saussurea costus using supercritical CO2.

Materials and Equipment:

Grinder

vessel, separator, and collection vessel)

High-purity CO2

Procedure:

Dried roots of Saussurea costus

Supercritical Fluid Extraction (SFE) system (including a high-pressure pump, extraction
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o Sample Preparation: Grind the dried roots of Saussurea costus to a fine powder to increase
the surface area for efficient extraction.

» Loading the Extractor: Load the ground plant material into the extraction vessel of the SFE
system.

e Setting Extraction Parameters:
o Set the desired extraction pressure (e.g., 10 MPa, 20 MPa, or 48 MPa).
o Set the extraction temperature to 40 °C.
o Set the extraction duration to approximately 30 minutes.

e Pressurization and Extraction:

o Pump high-purity CO2 into the system and bring it to the desired supercritical conditions
(pressure and temperature).

o Allow the supercritical CO2 to pass through the extraction vessel containing the plant
material. The SC-CO2 will act as a solvent, dissolving the essential oil from the plant
matrix.[11]

e Separation and Collection:

o Direct the CO2-oil mixture from the extraction vessel to a separator, where the pressure is
reduced.

o As the pressure drops, the CO2 returns to its gaseous state, and its solvating power
decreases, causing the extracted oil to precipitate.[11]

o Collect the extracted oil in a designated collection vessel.

e Solvent Recycling: The CO2 gas can be re-compressed and recycled back into the system
for subsequent extractions.[11]

o Sample Analysis: Analyze the chemical composition of the extracted oil using Gas
Chromatography-Mass Spectrometry (GC-MS).
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Experimental Workflow for SC-CO2 Extraction of Saussurea costus Oil
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SC-CO2 Extraction Workflow

Bioactivity and Signaling Pathways
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The essential oil of Saussurea costus, rich in costunolide and dehydrocostus lactone, exhibits
significant anticancer activity.[7] These compounds are known to induce apoptosis
(programmed cell death) and inhibit cell proliferation in various cancer cell lines.

Anticancer Mechanisms

Costunolide and dehydrocostus lactone exert their anticancer effects through the modulation of
several key signaling pathways.

NF-kB Signaling Pathway: The Nuclear Factor-kappa B (NF-kB) pathway plays a crucial role in
inflammation and cancer cell survival.[12] Costunolide has been shown to inhibit the NF-kB
signaling pathway.[8][12] It achieves this by preventing the phosphorylation of IKK and IkBa,
which in turn blocks the degradation of IkBa and the subsequent nuclear translocation of the
p65 subunit of NF-kB.[8] This inhibition leads to a reduced expression of genes that promote
cancer cell growth and metastasis, such as MMP-9.[8]
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Inhibition of NF-kB Pathway by Costunolide
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Costunolide's effect on NF-kB
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Apoptosis Induction Pathways: Both costunolide and dehydrocostus lactone can induce
apoptosis in cancer cells through multiple pathways.[13] This includes the intrinsic
(mitochondria-dependent) pathway and the extrinsic (death receptor-mediated) pathway.[13]
Dehydrocostus lactone has been shown to induce apoptosis by inhibiting the PI3K/Akt
signaling pathway, which is a key regulator of cell survival.[10][14] Inhibition of this pathway
leads to the activation of pro-apoptotic proteins like Bad.[10] Furthermore, these compounds
can increase the ratio of pro-apoptotic (Bax) to anti-apoptotic (Bcl-2) proteins, leading to the
release of cytochrome c from the mitochondria and the activation of caspases, ultimately
resulting in cell death.[9][15]
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Conclusion

Supercritical CO2 extraction is a highly effective and green technology for obtaining high-
quality essential oil from Saussurea costus roots. The extraction parameters, particularly
pressure, have a significant impact on the chemical profile and biological activity of the
resulting oil. The oil extracted at lower pressures exhibits superior anticancer and antioxidant
properties. The major constituents of the oil, costunolide and dehydrocostus lactone, exert their
anticancer effects by modulating key signaling pathways such as NF-kB and inducing
apoptosis. These findings underscore the potential of SC-CO2 extracted Saussurea costus oil
as a source of bioactive compounds for pharmaceutical and drug development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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